Cas no 2580184-19-4 (2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid)

• Product Name: 2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid
• CAS No: 2580184-19-4
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5672245
• PubChem ID: 165888251
• Update Time: 2025-06-23

2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580184-19-4
• 2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid
• EN300-27101515

• Inchi： 1S/C8H11N3O2/c1-4-6(8(12)13)11-7(10-4)5-2-9-3-5/h5,9H,2-3H2,1H3,(H,10,11)(H,12,13)
• InChI Key： PONPFWNVKHVTLQ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)NC(C2CNC2)=N1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 78Ų

Additional information on 2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid

Introduction to 2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid (CAS No. 2580184-19-4)

2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2580184-19-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural framework of 2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid incorporates both azetidine and imidazole moieties, which are known for their ability to interact with biological targets in complex ways, making this compound a promising candidate for further exploration in therapeutic applications.

The imidazole ring is a key pharmacophore in many bioactive molecules, exhibiting properties such as metal chelation, hydrogen bonding, and ability to penetrate biological membranes. The presence of the azetidinyl side chain in this compound introduces additional conformational flexibility, which can be exploited to modulate binding interactions with biological receptors. The 4-methyl substitution on the imidazole ring further fine-tunes the electronic properties of the molecule, potentially enhancing its bioavailability and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for the development of novel anti-inflammatory agents. Additionally, its structural features may allow it to interact with DNA-binding proteins, which has implications for applications in oncology and antiviral therapies.

In vitro studies have begun to unravel the pharmacological profile of 2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid, revealing interesting interactions with proteins such as kinases and transcription factors. The carboxylic acid group at the 5-position of the imidazole ring provides a site for further derivatization, enabling the synthesis of analogs with tailored biological activities. Researchers are exploring modifications that could enhance the compound's potency, selectivity, and pharmacokinetic properties.

The synthesis of 2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid presents an intriguing challenge due to the need to construct both the azetidine and imidazole rings in a single synthetic sequence. Modern synthetic methodologies, including transition-metal-catalyzed reactions and enzymatic transformations, have been employed to achieve this goal with high efficiency. These approaches not only streamline the synthetic process but also allow for greater control over regioselectivity and stereoselectivity.

The potential therapeutic applications of 2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid are broad and multifaceted. Beyond its anti-inflammatory properties, preliminary data suggest that it may also possess neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to modulate immune responses could make it valuable in developing treatments for autoimmune diseases.

As research progresses, the integration of high-throughput screening technologies and machine learning algorithms will likely accelerate the discovery of new derivatives of 2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid with enhanced therapeutic potential. These tools can help identify optimal substitution patterns and functional groups that maximize biological activity while minimizing side effects.

The development of novel pharmaceutical agents relies heavily on a deep understanding of molecular structure-property relationships. The case of 2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid exemplifies how structural modifications can lead to significant improvements in drug-like characteristics. By leveraging cutting-edge synthetic techniques and computational methods, researchers are paving the way for next-generation therapeutics that address unmet medical needs.

In conclusion, 2-(azetidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid (CAS No. 2580184-19-4) represents a fascinating molecule with considerable promise in pharmaceutical research. Its unique structural features and potential biological activities position it as a valuable scaffold for developing innovative treatments across multiple therapeutic areas. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in advancing drug discovery efforts worldwide.